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Compound of Interest

Compound Name: 5-Bromopyridine-2-carbaldehyde

Cat. No.: B1277881 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the proper disposal of 5-Bromopyridine-
2-carbaldehyde, a halogenated organic compound. Adherence to these protocols is crucial for

ensuring a safe laboratory environment and maintaining regulatory compliance.

Hazard Profile and Safety First
5-Bromopyridine-2-carbaldehyde is classified as a hazardous substance. Before handling, it

is imperative to consult the Safety Data Sheet (SDS) and be fully aware of its potential hazards.

Key Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin and serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE): When handling 5-Bromopyridine-2-carbaldehyde,

always wear appropriate PPE, including:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[1][2]

Skin Protection: Chemical-resistant gloves and a lab coat.[1][2]
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[1][2]

If dust formation is possible, a NIOSH-approved respirator may be necessary.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromopyridine-2-carbaldehyde.

This information is critical for a comprehensive understanding of the substance's properties.

Property Value

Molecular Formula C₆H₄BrNO

Molecular Weight 186.01 g/mol [4]

Melting Point 91-96 °C[5]

GHS Hazard Statements H302, H312, H315, H319, H332, H335[1]

Step-by-Step Disposal Protocol
The disposal of 5-Bromopyridine-2-carbaldehyde must be handled in compliance with local,

state, and federal regulations. Never dispose of this chemical down the drain or in regular

trash.

Waste Identification and Segregation:

All waste containing 5-Bromopyridine-2-carbaldehyde must be classified as hazardous

waste.

As a halogenated organic compound, it must be segregated from non-halogenated

organic waste.

Keep it separate from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.[2]

Waste Collection and Container Requirements:

Dedicated Waste Container: Collect all 5-Bromopyridine-2-carbaldehyde waste in a

designated, properly labeled, and sealed container.
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Solid Waste: Collect solid waste, including contaminated items like gloves and paper

towels, in a clearly labeled, sealable container.

Liquid Waste: If 5-Bromopyridine-2-carbaldehyde is in a solution, it should be collected

in a dedicated halogenated organic solvent waste container.

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "5-Bromopyridine-2-carbaldehyde," and the appropriate hazard pictograms.

The accumulation start date must also be clearly marked on the label.

Storage in a Satellite Accumulation Area (SAA):

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at

or near the point of generation.

The SAA must be inspected weekly for any signs of leakage.

Do not exceed the maximum storage limits for hazardous waste in your SAA (typically 55

gallons).[6]

Arrange for Professional Disposal:

The final disposal of 5-Bromopyridine-2-carbaldehyde must be handled by a licensed

and certified hazardous waste disposal company.[6]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[3][6]

Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Bromopyridine-2-carbaldehyde.
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Caption: Disposal workflow for 5-Bromopyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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